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Cat. No.: B1677298

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Oncrasin-1 is a small molecule inhibitor identified through synthetic lethality screening in cancer
cells harboring K-Ras mutations.[1][2] It functions as a proapoptotic agent by inhibiting the
phosphorylation of the C-terminal domain (CTD) of RNA polymerase I, a critical step in
transcription elongation and mRNA processing.[1][3] This disruption of RNA polymerase Il
function ultimately leads to cell death.[1] Oncrasin-1 has demonstrated antiproliferative effects
against a variety of human tumor cell lines with K-Ras mutations, exhibiting IC50 values
generally at or below 3 pM.[2][4] These application notes provide detailed protocols for the use
of Oncrasin-1 in cell culture experiments to assess its cytotoxic and apoptotic effects.

Data Presentation

Table 1: Solubility and Storage of Oncrasin-1
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Property Recommendation

Citation(s)

Soluble in DMSO (up to 100

Solubility mM) and ethanol (up to 25 [2][3]
mM).
Powder Storage Store at +4°C. [2][3]

Prepare solutions on the day
] of use if possible. If storage is
Solution Storage ]
required, store at -20°C for up

to one month.

[3]

Table 2: Reported IC50 Values of Oncrasin-1 in K-Ras Mutant Cancer Cell Lines

Cell Line Cancer Type IC50 (pM) Citation(s)
H460 Non-small cell lung <3 [4]
H2122 Non-small cell lung <3 [4]
H2887 Non-small cell lung <3 [4]
A549 Non-small cell lung <3 [4]

Human tumor cell
Various lines with K-Ras <3

mutations

[2]

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the mechanism of action of Oncrasin-1 and a typical

experimental workflow for its evaluation in cell culture.
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Experimental Workflow for Oncrasin-1 Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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